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Compound of Interest

Compound Name: C-8 Ceramide-1-phosphate

Cat. No.: B15623502 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental responsibility is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of C-8 Ceramide-1-phosphate, a bioactive

sphingolipid utilized in critical research applications such as cellular signaling and apoptosis

studies. Adherence to these procedural steps is crucial for safe laboratory operations and

regulatory compliance.

C-8 Ceramide-1-phosphate should be regarded as a potentially hazardous material until

comprehensive toxicological properties are fully established[1]. Therefore, treating it with the

appropriate level of caution as a hazardous chemical waste is the recommended safety

measure.

Key Safety and Disposal Information
The following table summarizes crucial data for the safe handling and disposal of C-8
Ceramide-1-phosphate.
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Parameter Information Source

Chemical Name
N-octanoylsphingosine-1-

phosphate
[1][2]

Synonyms
C8 Ceramide-1-phosphate,

CerP(d18:1/8:0)
[1][2]

Appearance Solid [1][2]

Storage Temperature -20°C [1]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant. Offer surplus and non-

recyclable solutions to a

licensed disposal company.

[3][4][5][6]

Hazard Classification

While not always explicitly

classified, it is prudent to

handle as a hazardous

chemical waste. Related

ceramides are considered

hazardous (e.g., skin and eye

irritant). This material should

be considered hazardous until

further information becomes

available.

[1][6]

Step-by-Step Disposal Protocol
The proper disposal of C-8 Ceramide-1-phosphate must always be in accordance with local,

state, and federal regulations. The following protocol provides a general guideline for its safe

management:

Personal Protective Equipment (PPE): Before handling C-8 Ceramide-1-phosphate, it is

imperative to wear appropriate PPE. This includes, but is not limited to, chemical-resistant

gloves (e.g., nitrile), safety goggles or glasses, and a lab coat.
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Waste Segregation and Collection:

Solid Waste: Collect unused C-8 Ceramide-1-phosphate powder and any contaminated

disposable materials (e.g., weigh boats, pipette tips) in a designated, leak-proof, and

clearly labeled hazardous waste container. The container should be compatible with the

chemical and prominently marked as "Hazardous Waste" with the full chemical name ("C-8
Ceramide-1-phosphate" or "N-octanoylsphingosine-1-phosphate").

Liquid Waste: Solutions containing C-8 Ceramide-1-phosphate should be collected in a

separate, leak-proof, and clearly labeled hazardous waste container[6]. Do not mix with

other incompatible waste streams.

Waste Storage: Store the hazardous waste container in a designated satellite accumulation

area. This area should be secure, well-ventilated, and away from general laboratory traffic to

minimize exposure risks.

Disposal Request: Once the waste container is full, or in accordance with your institution's

guidelines, arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor.

Documentation: Maintain meticulous records of the waste generated, including the chemical

name, quantity, and date of disposal, as required by your institution and regulatory agencies.

Important Considerations:

DO NOT dispose of C-8 Ceramide-1-phosphate down the drain. This can contaminate

waterways and is a violation of regulations for most chemical waste[4][6].

DO NOT dispose of C-8 Ceramide-1-phosphate in the regular trash. Solid chemical waste

must be segregated for proper disposal[6].

In case of a spill, avoid generating dust. Sweep up the solid material and place it into a

suitable container for disposal. Ensure the area is then thoroughly cleaned.

Experimental Workflow for Disposal
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Experimental Workflow for C-8 Ceramide-1-Phosphate Disposal

Start: Handling C-8 Ceramide-1-phosphate

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weighing and Preparation

Collect Solid Waste
(Unused powder, contaminated disposables)

Collect Liquid Waste
(Solutions containing the compound)

Use Labeled Hazardous Waste Containers

Store in Designated Satellite Accumulation Area

Arrange for EHS/Contractor Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of C-8 Ceramide-1-phosphate.
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Signaling Pathway Context: Ceramide vs. Ceramide-
1-Phosphate
The proper handling of C-8 Ceramide-1-phosphate is informed by its biological activity. It is a

key signaling molecule, often with opposing effects to its precursor, ceramide. While ceramide

is typically associated with apoptosis and cell growth arrest, ceramide-1-phosphate is mitogenic

and promotes cell survival[7].

Simplified Ceramide Signaling Pathways

Ceramide

Apoptosis / Cell Cycle Arrest

Ceramide-1-Phosphate

Cell Survival / Proliferation

Click to download full resolution via product page

Caption: Opposing roles of Ceramide and Ceramide-1-Phosphate in cell fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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